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2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-112067-5mg |
Chlorcyclizine |
82-93-9 | 5mg |
￥323 | 2025-04-16 | ||
| MedChemExpress | HY-112067-10mg |
Chlorcyclizine |
82-93-9 | 10mg |
￥429 | 2025-04-16 | ||
| Biosynth | AAA08293-5 mg |
Chlorcyclizine |
82-93-9 | 5mg |
$155.95 | 2023-01-05 | ||
| Biosynth | AAA08293-10 mg |
Chlorcyclizine |
82-93-9 | 10mg |
$249.50 | 2023-01-05 | ||
| Biosynth | AAA08293-25 mg |
Chlorcyclizine |
82-93-9 | 25mg |
$467.75 | 2023-01-05 | ||
| Biosynth | AAA08293-50 mg |
Chlorcyclizine |
82-93-9 | 50mg |
$748.50 | 2023-01-05 | ||
| Biosynth | AAA08293-100 mg |
Chlorcyclizine |
82-93-9 | 100MG |
$1,198.00 | 2023-01-05 | ||
| Enamine | EN300-7478704-0.05g |
82-93-9 | 95% | 0.05g |
$2755.0 | 2024-05-23 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3867-25MG |
Chlorcyclizine |
82-93-9 | >98.0%(GC) | 25mg |
¥490.00 | 2024-04-15 | |
| abcr | AB599428-25mg |
Chlorcyclizine; . |
82-93-9 | 25mg |
€313.20 | 2025-04-16 |
Audited Supplier
Chlorcyclizine (CAS 82-93-9), a first-generation antihistamine with a piperazine structure, has recently garnered renewed interest in the chemical biology and pharmaceutical research communities. Originally developed for allergy treatment, this compound's unique pharmacological profile has led to investigations into its potential applications beyond traditional antihistaminic effects. Recent studies have explored its antiviral properties, particularly against hepatitis C virus (HCV), as well as its potential in managing nausea associated with chemotherapy and motion sickness.
A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated Chlorcyclizine's potent inhibitory effects on HCV entry and replication through multiple mechanisms. The research team identified that Chlorcyclizine interferes with viral attachment to host cells by modulating claudin-1, a tight junction protein critical for HCV entry. Furthermore, the compound showed synergistic effects when combined with direct-acting antivirals (DAAs), suggesting potential for combination therapies in HCV treatment regimens.
Structural-activity relationship (SAR) studies have provided new insights into Chlorcyclizine's molecular interactions. The piperazine moiety (82-93-9 core structure) appears crucial for both its antihistaminic and antiviral activities. Recent crystallography data published in the Journal of Medicinal Chemistry revealed unexpected binding interactions with histamine H1 receptors that may explain the compound's prolonged duration of action compared to other first-generation antihistamines.
In oncology research, Chlorcyclizine has shown promise as a chemosensitizer. A 2024 preclinical study in Molecular Cancer Therapeutics reported that Chlorcyclizine enhances the efficacy of platinum-based chemotherapy by inhibiting drug efflux transporters and modulating tumor microenvironment pH. These findings suggest potential applications in overcoming multidrug resistance (MDR) in various cancers, particularly in gastric and ovarian malignancies.
Pharmacokinetic studies have also advanced our understanding of Chlorcyclizine metabolism. Recent work published in Drug Metabolism and Disposition identified novel metabolites formed through N-dealkylation and aromatic hydroxylation pathways. Interestingly, one of these metabolites demonstrated significant anti-inflammatory activity independent of the parent compound, opening new avenues for derivative development.
From a safety perspective, ongoing research is addressing Chlorcyclizine's side effect profile, particularly its sedative effects. A 2023 clinical pharmacology study in the European Journal of Clinical Pharmacology found significant interindividual variability in Chlorcyclizine-induced sedation, correlating with genetic polymorphisms in CYP2D6 and ABCB1 genes. These findings may inform personalized dosing strategies in future therapeutic applications.
Looking forward, several pharmaceutical companies have initiated development programs for Chlorcyclizine derivatives with improved selectivity and reduced central nervous system penetration. These next-generation compounds aim to maintain the therapeutic benefits while minimizing adverse effects, potentially expanding the clinical utility of this classic molecule in modern medicine.
